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Compound of Interest

Compound Name: Undecylprodigiosin hydrochloride

Cat. No.: B15564955 Get Quote

Essential Safety and Handling Guide for
Undecylprodigiosin Hydrochloride
Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of

Undecylprodigiosin hydrochloride, a potent bioactive compound with cytotoxic properties.

Adherence to these procedures is essential to ensure personal safety and prevent

contamination.

Compound Identification and Hazards
Undecylprodigiosin hydrochloride is a tripyrrole antibiotic with immunosuppressive,

apoptotic, and antibacterial properties.[1] While a specific Safety Data Sheet (SDS) is not

readily available, its cytotoxic nature necessitates handling it as a hazardous compound. The

hydrochloride salt form may be corrosive.[2]

Known Properties:
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Property Value Source

Appearance Faint red to dark red powder

Molecular Formula C₂₅H₃₅N₃O · HCl

Molecular Weight 430.03 g/mol

Storage
-20°C, desiccated, protected

from light

Biological Activity
Induces p53-independent

apoptosis in cancer cells

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure through skin contact,

inhalation, or ingestion.[3][4]

PPE Category Item Specification

Hand Protection Double Gloves

Powder-free, ASTM D6978-05

rated chemotherapy gloves.[5]

Change inner glove

immediately if contaminated.

Body Protection Disposable Gown

Solid-front, back-closing gown

made of low-permeability

fabric.

Eye Protection Safety Goggles & Face Shield

ANSI Z87.1 certified safety

goggles. A full face shield must

be worn when splashing is

possible.[6]

Respiratory Protection N95 or N100 Respirator

A fit-tested N95 or higher-rated

respirator is required for

handling the powder form.[5]

Foot Protection Shoe Covers
Disposable, slip-resistant shoe

covers.
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Handling Procedures
All handling of Undecylprodigiosin hydrochloride powder must be conducted within a

certified Class II Biological Safety Cabinet (BSC) or a powder containment hood to minimize

aerosol generation.

Step-by-Step Handling Protocol:

Preparation: Don all required PPE before entering the designated handling area.

Weighing: Weigh the powder on a tared, disposable weigh boat inside the BSC. Use anti-

static tools if available.

Solubilization: If preparing a solution, add the solvent to the powder slowly to avoid

splashing. Cap the vial securely before vortexing or sonicating.

Post-Handling: Wipe down all surfaces within the BSC with an appropriate deactivating

agent (e.g., 10% bleach solution followed by 70% ethanol), followed by a final wipe with

sterile water.

Doffing PPE: Remove PPE in the designated area, starting with outer gloves, then gown and

shoe covers, followed by the face shield/goggles and respirator. Inner gloves should be the

last item removed.

Hand Washing: Wash hands thoroughly with soap and water immediately after removing all

PPE.

Disposal Plan
All materials that come into contact with Undecylprodigiosin hydrochloride are considered

cytotoxic waste and must be disposed of accordingly.
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Waste Type Disposal Container

Solid Waste
Yellow, labeled "Cytotoxic Waste" rigid,

puncture-proof container.

Liquid Waste
Labeled, leak-proof, compatible chemical waste

container.

Sharps Labeled, puncture-proof sharps container.

All cytotoxic waste must be segregated from regular laboratory trash and disposed of through

an approved hazardous waste management service.

Emergency Procedures
Spill Management:

Evacuate: Clear the area of all personnel.

Isolate: Cordon off the spill area.[3]

Protect: Don appropriate PPE, including a respirator.

Contain: Cover the spill with absorbent pads from a cytotoxic spill kit.

Clean: Work from the outside in, gently wiping the spill. Place all contaminated materials in a

cytotoxic waste bag.

Decontaminate: Clean the area with a deactivating agent, followed by a water rinse.

Report: Report the spill to the laboratory supervisor and environmental health and safety

department.

Personnel Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes.
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Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open.

Inhalation: Move to fresh air immediately.

Ingestion: Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention for any exposure.

Experimental Workflow Diagram
The following diagram outlines the standard workflow for handling Undecylprodigiosin
hydrochloride.
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Caption: Workflow for handling Undecylprodigiosin hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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